1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(2,6-difluorophenyl)urea

• IUPAC Name: 1-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-3-(2,6-difluorophenyl)urea
• InChI: InChI=1S/C18H16F2N2O3/c1-24-16(15-9-11-5-2-3-8-14(11)25-15)10-21-18(23)22-17-12(19)6-4-7-13(17)20/h2-9,16H,10H2,1H3,(H2,21,22,23)
• InChI Key: JEWODPUAFRNQQJ-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)NC1=C(C=CC=C1F)F)C2=CC3=CC=CC=C3O2
• Molecular Formula: C18H16F2N2O3
• Molecular Weight: 346.3 g/mol
• CAS No.: 2034609-43-1

Description

1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(2,6-difluorophenyl)urea is a useful research compound. Its molecular formula is C18H16F2N2O3 and its molecular weight is 346.334. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Structural Analysis

Research has demonstrated the utility of benzofuran and urea derivatives in crystallography, aiding in the understanding of molecular structures and interactions. For example, the crystal structure analysis of chlorfluazuron, a benzoylphenylurea insecticide, reveals how pairs of N-H⋯O hydrogen bonds link adjacent molecules, forming inversion dimers and a two-dimensional architecture in the crystal (Seonghwa Cho et al., 2015). Similarly, the crystal structure of flufenoxuron, another benzoylurea pesticide, shows how N-H⋯O hydrogen bonds form inversion dimers, contributing to a three-dimensional architecture (Youngeun Jeon et al., 2014).

Molecular Interaction Studies

Benzofuran and urea derivatives are also explored for their interactions with biological macromolecules. For instance, the interaction of new tetradentates Schiff bases containing N2O2 donor atoms with calf-thymus DNA has been studied, showing that these compounds bind to DNA in an intercalative mode (D. Ajloo et al., 2015). This provides a foundation for understanding how similar structures could interact with biological targets.